Cas no 42143-01-1 (4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine)
4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 42143-01-1
- 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine
- 4-[5-(4-Nitro-phenyl)-furan-2-yl]-thiazol-2-ylamine
- 2-amino-4-[5-(p-nitrophenyl)-2-furyl]thiazole
-
- MDL: MFCD06739571
- Inchi: 1S/C13H9N3O3S/c14-13-15-10(7-20-13)12-6-5-11(19-12)8-1-3-9(4-2-8)16(17)18/h1-7H,(H2,14,15)
- InChI Key: IHGFTHNKUSUCIJ-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)C1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])O1
Computed Properties
- Exact Mass: 287.03646233Da
- Monoisotopic Mass: 287.03646233Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 126Ų
4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM519988-1g |
4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine |
42143-01-1 | 97% | 1g |
$611 | 2023-02-02 |
4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine
Recent Advances in the Study of 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine (CAS: 42143-01-1)
In recent years, the compound 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine (CAS: 42143-01-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique furan-thiazole scaffold, has demonstrated promising potential in various therapeutic applications. The presence of the nitro group at the para position of the phenyl ring further enhances its reactivity, making it a valuable candidate for drug discovery and development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine. One notable area of research is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro assays have shown that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics.
Another significant aspect of current research involves the compound's antimicrobial properties. With the rising threat of antibiotic-resistant pathogens, there is an urgent need for new antimicrobial agents. Recent findings indicate that 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine displays potent activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that its efficacy may be attributed to the disruption of bacterial cell wall synthesis, although further investigations are required to confirm this hypothesis.
In addition to its biological activities, the synthetic pathways for 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine have also been a subject of optimization. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, which is crucial for its potential commercialization. Researchers have explored various catalytic systems and reaction conditions to improve yield and purity, thereby facilitating its application in large-scale studies.
Despite these promising developments, challenges remain in the clinical translation of 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's multifaceted biological activities and synthetic accessibility position it as a compelling subject for future research in chemical biology and drug discovery.
In conclusion, 4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine (CAS: 42143-01-1) represents a versatile and promising molecule in the realm of medicinal chemistry. Its potential applications as a kinase inhibitor and antimicrobial agent, coupled with advancements in its synthesis, underscore its significance in contemporary research. Continued exploration of its pharmacological properties and optimization of its therapeutic profile will be essential for realizing its full potential in clinical settings.
42143-01-1 (4-(5-(4-Nitrophenyl)furan-2-yl)thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)